Cas no 13037-86-0 (AC 45594)
AC 45594 structure
Product Name:AC 45594
CAS No:13037-86-0
MF:C13H20O2
MW:208.296704292297
MDL:MFCD00002338
CID:48992
PubChem ID:87570841
Update Time:2025-04-18
AC 45594 Chemical and Physical Properties
Names and Identifiers
-
- p-(heptyloxy)phenol
- 4-Heptyloxyphenol
- 4-(Heptyloxy)phenol
- AC 45594
- 4-heptoxyphenol
- Hydroquinone Monoheptyl Ether
- 4-(heptyloxy)-
- HEPTYLOXYPHENOL
- P-HEPTYLOXYPHENOL
- 4-N-HEPTYLOXYPHENOL
- p-(heptyloxy)-pheno
- 4-(heptyloxy)-pheno
- p-N-Heptyloxyphenol
- Q27074136
- NS00122131
- A-45594
- CS-0000200
- 13087-86-0
- DTXSID5022483
- 4-(Heptyloxy)phenol, 97%
- CHEMBL193558
- 4-(Heptyloxy)benzolol
- SR-03000000077-1
- A806078
- BDBM50341558
- FT-0616779
- CHEBI:34406
- HY-30263
- 3-06-00-04391 (Beilstein Handbook Reference)
- 13037-86-0
- GTPL5422
- D90872
- MFCD00002338
- UNII-W9GSE02182
- J27.312K
- FT-0619173
- H0441
- AC45594
- BRN 1871129
- SCHEMBL1401769
- 4-Heptyloxy-phenol
- Phenol, 4-(heptyloxy)-
- J-005801
- AKOS003382510
- AS-57741
- Phenol, p-(heptyloxy)-
- W9GSE02182
- BIDD:ER0034
- ALBB-024885
-
- MDL： MFCD00002338
- Inchi： 1S/C13H20O2/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10,14H,2-6,11H2,1H3
- InChI Key： HZBABTUFXQLADL-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)O)CCCCCCC
Computed Properties
- Exact Mass: 208.14600
- Monoisotopic Mass: 208.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 29.5
Experimental Properties
- Color/Form: Not determined
- Density: 0.9962 (rough estimate)
- Melting Point: 60.0 to 63.0 deg-C
- Boiling Point: 307.5°C (rough estimate)
- Flash Point: 144.8±5.3 °C
- Refractive Index: 1.4860 (estimate)
- PSA: 29.46000
- LogP: 3.74140
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
AC 45594 Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
- RTECS：SL4860000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- TSCA：Yes
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
AC 45594 Customs Data
- HS CODE：2909500000
- Customs Data：
China Customs Code:
2909500000Overview:
2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
AC 45594 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A305303-50mg |
AC 45594 |
13037-86-0 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A305303-0.5g |
AC 45594 |
13037-86-0 | 0.5g |
$ 115.00 | 2022-06-08 | ||
| TRC | A305303-1g |
AC 45594 |
13037-86-0 | 1g |
$ 170.00 | 2022-06-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157288-1g |
AC 45594 |
13037-86-0 | 98% | 1g |
¥349.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157288-5G |
AC 45594 |
13037-86-0 | 98% | 5g |
¥1399.90 | 2023-09-02 | |
| Alichem | A019146098-25g |
4-(Heptyloxy)phenol |
13037-86-0 | 97% | 25g |
303.80 USD | 2021-06-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03145-5g |
4-Heptyloxyphenol |
13037-86-0 | 97% | 5g |
¥1188.0 | 2024-07-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6058-10mg |
AC 45594 |
13037-86-0 | 98% | 10mg |
￥987.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6058-50mg |
AC 45594 |
13037-86-0 | 98% | 50mg |
￥4104.00 | 2023-09-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H863051-1g |
4-Heptyloxyphenol |
13037-86-0 | ≥98%(GC) | 1g |
342.00 | 2021-05-17 |
13037-86-0 (AC 45594) Related Products
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- 16146-59-1(4,4'-(Pentane-1,5-diylbis(oxy))diphenol)
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- 67399-93-3(1,4-Bis(hexyloxy)benzene)
- 1132-66-7(hexylphenyl ether)
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